Cas no 1704521-98-1 (4-[(5-chlorothiophen-2-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane)

• Product Name: 4-[(5-chlorothiophen-2-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane
• CAS No: 1704521-98-1
• MF: C₁₆H₁₈ClNO₂S₃
• MW: 387.967619419098
• CID: 5365961
• Update Time: 2025-07-18

4-[(5-chlorothiophen-2-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 4-[(5-Chloro-2-thienyl)sulfonyl]hexahydro-7-(2-methylphenyl)-1,4-thiazepine
• 4-[(5-chlorothiophen-2-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane

• Inchi： 1S/C16H18ClNO2S3/c1-12-4-2-3-5-13(12)14-8-9-18(10-11-21-14)23(19,20)16-7-6-15(17)22-16/h2-7,14H,8-11H2,1H3
• InChI Key： AIAOVNOAAIFWTO-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2C)CCN(S(C2SC(Cl)=CC=2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-[(5-chlorothiophen-2-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane

Introduction to 4-[(5-chlorothiophen-2-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane (CAS No. 1704521-98-1)

4-[(5-chlorothiophen-2-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane, identified by its Chemical Abstracts Service Number (CAS No. 1704521-98-1), is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic sulfonamide derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a thiazepane core, a sulfur-containing seven-membered ring system, which is a common motif in medicinal chemistry due to its ability to mimic natural products and interact with biological targets. The presence of a chlorothiophenyl moiety and a sulfonyl group further enhances its pharmacological profile, making it a promising candidate for further investigation.

The synthesis of 4-[(5-chlorothiophen-2-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane involves multi-step organic transformations, including cyclization, sulfonylation, and aromatic substitution reactions. The precise arrangement of functional groups around the thiazepane ring is critical for achieving the desired biological activity. Recent advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, allowing for rapid exploration of their pharmacological properties.

In recent years, there has been growing interest in the development of novel thiazepane derivatives as potential therapeutic agents. The sulfonyl group in this compound not only contributes to its molecular weight but also influences its solubility and metabolic stability, key factors in drug design. Additionally, the chlorothiophenyl substituent may participate in hydrogen bonding or π-stacking interactions with biological targets, enhancing binding affinity.

One of the most compelling aspects of 4-[(5-chlorothiophen-2-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane is its potential application in the treatment of neurological disorders. Thiazepane derivatives have been studied for their ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The structural features of this compound suggest that it may interact with serotonin receptors (e.g., 5-HT1A), which are implicated in conditions such as depression and anxiety. Furthermore, the presence of a methylphenyl group could enhance its interaction with dopamine receptors (e.g., D2), making it a candidate for therapeutic applications in neurodegenerative diseases.

Recent preclinical studies have highlighted the pharmacological potential of thiazepane sulfonamides. For instance, derivatives with similar structural motifs have shown promise in models of cognitive dysfunction and pain management. The specific arrangement of substituents in 4-[(5-chlorothiophen-2-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane may confer unique properties that differentiate it from previously studied compounds. This includes improved selectivity for certain receptor subtypes or enhanced bioavailability due to optimized solubility and metabolic profiles.

The development of novel scaffolds like thiazepane sulfonamides is driven by the need for more effective and safer therapeutic agents. The ability to fine-tune the structure through modifications such as changing the substituents on the chlorothiophenyl ring or introducing additional functional groups allows for the exploration of diverse biological activities. Computational modeling techniques have played a crucial role in predicting the binding modes of these compounds to biological targets, enabling rational drug design.

Another area of interest is the potential use of 4-[(5-chlorothiophen-2-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane as an intermediate in the synthesis of more complex drug candidates. Its well-defined structure and functional groups make it a versatile building block for medicinal chemists seeking to develop novel molecules with tailored properties. By incorporating this compound into larger scaffolds or exploring derivatization strategies, researchers can uncover new pharmacological entities with improved efficacy and reduced side effects.

The chemical stability and reactivity profile of this compound are also important considerations in drug development. The presence of both sulfur and nitrogen atoms in the thiazepane ring influences its electronic properties and potential interactions with biological systems. Understanding these characteristics is essential for optimizing synthetic routes and ensuring that the final drug product maintains its integrity under various conditions.

In conclusion,4-[(5-chlorothiophen-2-yl)sulfonyl]-7-(2-methylphenyl)-1,4-thiazepane represents a promising area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation into treating neurological disorders and other conditions. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.